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Compound of Interest

Compound Name:
p-Chlorophenyl chloromethyl

sulfone

Cat. No.: B1293593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chloromethyl phenyl sulfone (CAS 7205-98-3) is a versatile crystalline solid that serves as a

key reagent in organic synthesis. Its utility lies primarily in its application for the synthesis of

α,β-epoxy sulfones and aziridines, which are important intermediates in the development of

various organic molecules.[1] This guide provides a comprehensive overview of its chemical

information, synthesis, and applications, with a focus on detailed experimental protocols for

laboratory use.

Chemical and Physical Properties
Chloromethyl phenyl sulfone is a white to off-white crystalline powder. A summary of its key

chemical and physical properties is presented in the table below for easy reference.
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Property Value Reference(s)

IUPAC Name
chloromethanesulfonylbenzen

e

Synonyms

Phenyl Chloromethyl Sulfone,

((Chloromethyl)sulfonyl)benze

ne

[2][3]

CAS Number 7205-98-3

Molecular Formula C₇H₇ClO₂S [2]

Molecular Weight 190.65 g/mol [2]

Melting Point 51-53 °C

Boiling Point 130 °C at 1 mmHg

Density 1.336 g/cm³ (predicted)

Solubility

Soluble in methanol, THF,

CHCl₃, CH₂Cl₂ and most

organic solvents.

Appearance
White to almost white powder

to crystal

Synthesis of Chloromethyl Phenyl Sulfone
There are two primary methods for the synthesis of chloromethyl phenyl sulfone.

Synthesis from Methyl Phenyl Sulfide
This method involves the oxidation and chlorination of methyl phenyl sulfide.

Reaction Setup: In a 50 mL three-necked flask equipped with a magnetic stirrer, add methyl

phenyl sulfide (0.25 g, 2 mmol), acetonitrile (10 mL), and water (2 mL).

Reaction Initiation: Maintain the internal temperature of the flask at 23 °C.
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Addition of Oxidant: Add sodium hypochlorite pentahydrate crystals (0.09 g, 4.8 mmol) in

portions while stirring continuously. An exothermic reaction will cause the internal

temperature to rise to approximately 28 °C before gradually decreasing.

Reaction Monitoring: After 3 hours, the reaction can be monitored by Gas Chromatography

(GC) to check the conversion of methyl phenyl sulfide.

Further Oxidation: To drive the reaction to completion, continue the addition of sodium

hypochlorite pentahydrate crystals (0.79 g, 4.8 mmol) and continue stirring for an additional

hour. At this stage, the methyl phenyl sulfide and methyl phenyl sulfoxide should be

completely consumed.

Work-up and Purification: The reaction mixture is then subjected to a standard aqueous

work-up. Extract the product with a suitable organic solvent (e.g., dichloromethane). The

organic layers are combined, dried over anhydrous sodium sulfate, filtered, and the solvent

is removed under reduced pressure. The crude product can be purified by recrystallization or

column chromatography to yield chloromethyl phenyl sulfone.
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Caption: Synthesis of Chloromethyl Phenyl Sulfone from Methyl Phenyl Sulfide.

Synthesis from Sodium Benzenesulfinate Dihydrate
A convenient method for the preparation of chloromethyl phenyl sulfone involves the reaction of

sodium benzenesulfinate dihydrate with bromochloromethane.[1]
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Reaction Setup: In a round-bottom flask, dissolve sodium benzenesulfinate dihydrate in

dimethyl sulfoxide (DMSO).

Addition of Reagent: To the stirred solution, add bromochloromethane.

Reaction Conditions: The reaction is typically carried out at room temperature.

Work-up and Purification: After the reaction is complete (monitored by TLC), the mixture is

poured into water and extracted with an organic solvent. The combined organic extracts are

washed with brine, dried, and concentrated. The crude product is then purified by

recrystallization or column chromatography.

Applications in Organic Synthesis
Chloromethyl phenyl sulfone is a valuable reagent for the synthesis of α,β-epoxy sulfones and

aziridines.[1]

Synthesis of α,β-Epoxy Sulfones
The reaction of chloromethyl phenyl sulfone with aldehydes or ketones under basic conditions

yields α,β-epoxy sulfones.

Reaction Setup: To a solution of an aldehyde or ketone and chloromethyl phenyl sulfone in a

suitable solvent (e.g., a mixture of dichloromethane and aqueous sodium hydroxide), add a

phase-transfer catalyst (e.g., benzyltriethylammonium chloride).

Reaction Conditions: The reaction is stirred vigorously at room temperature.

Work-up and Purification: Upon completion, the layers are separated, and the aqueous layer

is extracted with the organic solvent. The combined organic layers are washed, dried, and

concentrated. The resulting crude α,β-epoxy sulfone can be purified by column

chromatography or recrystallization.
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Synthesis of α,β-Epoxy Sulfones
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Caption: General scheme for the synthesis of α,β-epoxy sulfones.

Synthesis of Aziridines
Chloromethyl phenyl sulfone can be used in the synthesis of sulfonylated aziridines through a

reaction with imines in the presence of a strong base.

Reaction Setup: In an inert atmosphere, a solution of an N-substituted imine in an anhydrous

aprotic solvent (e.g., THF) is cooled to a low temperature (e.g., -78 °C).

Deprotonation: A strong base (e.g., n-butyllithium or sodium bis(trimethylsilyl)amide) is added

to a solution of chloromethyl phenyl sulfone in the same solvent at low temperature to

generate the corresponding carbanion.

Reaction with Imine: The solution of the deprotonated sulfone is then added to the imine

solution.

Work-up and Purification: The reaction is quenched with a proton source (e.g., saturated

aqueous ammonium chloride) and allowed to warm to room temperature. The product is

extracted, and the combined organic layers are dried and concentrated. The crude aziridine

is purified by chromatography.
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Biological Activity
Currently, there is no significant evidence to suggest that chloromethyl phenyl sulfone

possesses specific biological or pharmacological activity. Its primary role is that of a synthetic

intermediate. While the broader class of sulfone-containing compounds has been investigated

for various biological activities, this specific molecule is not intended for direct biological

applications.

Safety Information
Chloromethyl phenyl sulfone should be handled with appropriate safety precautions in a

laboratory setting.

Hazard Codes: Xi (Irritant)

Risk Statements: R36/37/38 - Irritating to eyes, respiratory system and skin.

Safety Statements: S26 - In case of contact with eyes, rinse immediately with plenty of water

and seek medical advice. S36 - Wear suitable protective clothing.

Personal Protective Equipment (PPE): Safety goggles, gloves, and a lab coat should be

worn when handling this chemical. Work should be performed in a well-ventilated fume hood.

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by

the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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